Cas no 1311588-74-5 (N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide)

• Product Name: N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide
• CAS No: 1311588-74-5
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 6174965
• PubChem ID: 53570228
• Update Time: 2025-11-06

N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide
• 1311588-74-5
• AKOS033067246
• Z1128833356
• EN300-26688334
• N-[cyano(oxolan-3-yl)methyl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C15H14N2O2S/c16-8-12(11-5-6-19-9-11)17-15(18)14-7-10-3-1-2-4-13(10)20-14/h1-4,7,11-12H,5-6,9H2,(H,17,18)
• InChI Key： PZCHHPUHNCICQZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NC(C#N)C1COCC1)=O

Computed Properties

• Exact Mass: 286.07759887g/mol
• Monoisotopic Mass: 286.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.4Ų

Additional information on N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide

Comprehensive Analysis of N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide (CAS No. 1311588-74-5)

The compound N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide (CAS No. 1311588-74-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a benzothiophene core with a cyano and oxolane (tetrahydrofuran) moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a carboxamide derivative, which is a common pharmacophore in drug discovery.

One of the key reasons for the growing interest in N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The presence of the benzothiophene scaffold, known for its bioactivity, combined with the cyano group, enhances the compound's ability to interact with biological targets. This has led to its exploration in medicinal chemistry and drug design.

In addition to its pharmaceutical applications, CAS No. 1311588-74-5 is also being studied for its potential use in agrochemical formulations. The oxolane ring in its structure contributes to its solubility and stability, which are critical factors in the development of crop protection agents. Recent studies have highlighted its efficacy as a precursor for pesticide intermediates, aligning with the increasing demand for sustainable and efficient agricultural solutions.

The synthesis of N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide involves multi-step organic reactions, including amide coupling and cyanation processes. These methods are well-documented in the literature, but researchers continue to optimize the yield and purity of the compound. Advanced techniques such as flow chemistry and catalysis are being explored to improve its production scalability, addressing the needs of industrial applications.

From a computational chemistry perspective, CAS No. 1311588-74-5 has been subjected to molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These analyses help predict its binding affinity to biological targets and optimize its structure for enhanced activity. The integration of AI-driven drug discovery tools has further accelerated research on this compound, making it a topic of interest in cheminformatics and bioinformatics communities.

Environmental and safety profiles of N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide are also under scrutiny. Regulatory agencies emphasize the importance of green chemistry principles in its synthesis and application. Recent advancements in biodegradable formulations and eco-friendly solvents have been explored to minimize its environmental footprint, aligning with global sustainability goals.

In conclusion, N-cyano(oxolan-3-yl)methyl-1-benzothiophene-2-carboxamide (CAS No. 1311588-74-5) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable candidate for further research and development. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.